Cas no 1346687-52-2 (5-(Thiazol-5-yl)nicotinic acid)

• Product Name: 5-(Thiazol-5-yl)nicotinic acid
• CAS No: 1346687-52-2
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• CID: 1030085
• PubChem ID: 71303609
• Update Time: 2025-04-20

5-(Thiazol-5-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Thiazol-5-yl)nicotinic acid
• 5-(1,3-thiazol-5-yl)pyridine-3-carboxylic acid
• 1346687-52-2
• 5-(Thiazol-5-yl)nicotinicacid
• DTXSID30745058

• Inchi： 1S/C9H6N2O2S/c12-9(13)7-1-6(2-10-3-7)8-4-11-5-14-8/h1-5H,(H,12,13)
• InChI Key： ITXLHSIOBSSRMQ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 206.01499861g/mol
• Monoisotopic Mass: 206.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.3Ų